Cas no 672320-83-1 (2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine)

• Product Name: 2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine
• CAS No: 672320-83-1
• MF: C₂₁H₂₉N₇O₂
• MW: 411.500663518906
• CID: 5475665
• Update Time: 2025-05-19

2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine

• Inchi： 1S/C21H29N7O2/c22-19-18(28(29)30)20(23-17-9-5-2-6-10-17)25-21(24-19)27-13-11-26(12-14-27)15-16-7-3-1-4-8-16/h1,3-4,7-8,17H,2,5-6,9-15H2,(H3,22,23,24,25)
• InChI Key： KFASVHPJRXIIDN-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC=CC=C3)CC2)=NC(N)=C([N+]([O-])=O)C(NC2CCCCC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine

Exploring the Potential of 2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine (CAS No. 672320-83-1) in Modern Research

The compound 2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine (CAS No. 672320-83-1) is a specialized pyrimidine derivative that has garnered attention in pharmaceutical and biochemical research. With its unique structural features, including a benzylpiperazine moiety and a nitropyrimidine core, this molecule presents intriguing possibilities for drug discovery and development. Researchers are particularly interested in its potential interactions with biological targets due to the presence of multiple functional groups that could influence binding affinity and selectivity.

One of the most searched questions in AI-driven chemistry platforms revolves around the synthetic pathways for complex heterocycles like 2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine. Current literature suggests that this compound can be synthesized through multi-step reactions involving nucleophilic substitution and amination processes, with the cyclohexylamine group being introduced in later stages to optimize yield. The nitro group at the 5-position of the pyrimidine ring offers opportunities for further chemical modifications, making it a versatile intermediate in medicinal chemistry.

In the context of trending research topics, molecular docking studies have become a hotspot for compounds with piperazine-containing structures. The 4-benzylpiperazin-1-yl fragment in 672320-83-1 is particularly interesting as it may contribute to enhanced blood-brain barrier permeability—a property highly sought after in central nervous system (CNS) drug development. Computational chemistry approaches are being employed to predict how this compound might interact with various neurotransmitter receptors and enzymes.

The physicochemical properties of 2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine are another area of significant interest. With a molecular weight of 425.51 g/mol and multiple hydrogen bond donors/acceptors, this compound displays characteristics that could influence its solubility profile and bioavailability. These parameters are crucial for researchers investigating structure-activity relationships (SAR) in drug design projects. Recent searches in chemical databases show growing interest in how modifications to the pyrimidine ring system might alter these properties.

From an industrial perspective, the demand for novel pharmaceutical intermediates like 672320-83-1 continues to rise as drug discovery pipelines expand. The compound's structural complexity offers multiple points for diversification, making it valuable for combinatorial chemistry approaches. Quality control protocols for such specialty chemicals emphasize rigorous HPLC analysis and spectroscopic characterization (including ¹H NMR and ¹³C NMR) to ensure batch-to-batch consistency—a topic frequently queried in chemical manufacturing forums.

Emerging applications in targeted therapy research have brought attention to nitropyrimidine derivatives as potential kinase inhibitors. While 2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine hasn't been extensively studied in clinical contexts, its structural analogs show promise in modulating specific signaling pathways. This connection to precision medicine—one of the most searched topics in contemporary biomedical research—adds relevance to ongoing studies with this compound.

Safety considerations for handling 672320-83-1 follow standard laboratory protocols for organic compounds. Material safety data sheets (MSDS) recommend proper personal protective equipment when working with this material in powder form. The compound's stability under various conditions (pH, temperature, light exposure) is another frequently researched aspect, particularly among process chemists optimizing large-scale synthesis procedures.

Looking ahead, the scientific community anticipates more publications exploring the biological activities of 2-(4-benzylpiperazin-1-yl)-4-N-cyclohexyl-5-nitropyrimidine-4,6-diamine. With increasing capabilities in high-throughput screening and cheminformatics, researchers can more efficiently evaluate its potential across various therapeutic areas. The compound's unique combination of a hydrogen-bond-rich pyrimidine core with a lipophilic cyclohexyl group creates an interesting balance of properties worth further investigation.